Cas no 64179-77-7 (Pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione,6-ethyl-5,6,7,8-tetrahydro-1,3-dimethyl-)

• Product Name: Pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione,6-ethyl-5,6,7,8-tetrahydro-1,3-dimethyl-
• CAS No: 64179-77-7
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• CID: 517574
• PubChem ID: 3048965
• Update Time: 2025-04-19

Pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione,6-ethyl-5,6,7,8-tetrahydro-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione,6-ethyl-5,6,7,8-tetrahydro-1,3-dimethyl-
• 6-ethyl-1,3-dimethyl-7,8-dihydro-5H-pyrimido[4,5-d]pyrimidine-2,4-dione

• Inchi： 1S/C10H16N4O2/c1-4-14-5-7-8(11-6-14)12(2)10(16)13(3)9(7)15/h11H,4-6H2,1-3H3
• InChI Key： SIWBKKAOHLDGOG-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C)C(N1C)=O)NCN(CC)C2

Computed Properties

• Exact Mass: 224.12748
• Monoisotopic Mass: 224.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 55.9Ų

Experimental Properties

• PSA: 55.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones